Cas no 323-79-5 (2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol)

• Product Name: 2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol
• CAS No: 323-79-5
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• MDL: MFCD00045980
• CID: 323828
• PubChem ID: 266153
• Update Time: 2025-06-11

2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol Chemical and Physical Properties

Names and Identifiers

• 2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol
• 2-[N-(2-hydroxyethyl)-3-(trifluoromethyl)anilino]ethanol
• Ethanol,2,2'-[[3-(trifluoromethyl)phenyl]imino]bis-
• 2,2'-(3-trifluoromethyl-phenylazanediyl)-bis-ethanol
• 2,2'-{[3-(trifluoromethyl)phenyl]imino}diethanol
• 3-Trifluormethyl-N,N-bis-< 2-hydroxy-ethyl> -anilin
• AC1L6FIU
• ACMC-20ad1a
• N,N-bis(2-hydroxyethyl)-3-trifluoromethylaniline
• N,N-bis-(2-hydroxy-ethyl)-3-trifluoromethyl-aniline
• NSC103356
• CS-0156897
• 2,2'-((3-(trifluoromethyl)phenyl)imino)diethanol
• NSC-103356
• AKOS016006523
• 323-79-5
• CSXRYPPKUCHPDW-UHFFFAOYSA-N
• s10642
• DS-16511
• SCHEMBL10700469
• 2,2'-{[3-(Trifluoromethyl)phenyl]azanediyl}di(ethan-1-ol)
• DTXSID80295614
• DS-007562
• 2-[(2-HYDROXYETHYL)[3-(TRIFLUOROMETHYL)PHENYL]AMINO]ETHANOL
• Ethanol,2,2-[[3-(trifluoromethyl)phenyl]imino]bis-

• MDL： MFCD00045980
• Inchi： 1S/C11H14F3NO2/c12-11(13,14)9-2-1-3-10(8-9)15(4-6-16)5-7-17/h1-3,8,16-17H,4-7H2
• InChI Key： CSXRYPPKUCHPDW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N(CCO)CCO)(F)F

Computed Properties

• Exact Mass: 249.09772
• Monoisotopic Mass: 249.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7

Additional information on 2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol

Professional Introduction to Compound with CAS No 323-79-5 and Product Name: 2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol

Compound with the CAS number 323-79-5 and the product name 2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various scientific domains. The presence of a trifluoromethyl group in its structure and the azanediyl bridge contribute to its distinctive chemical properties, making it a subject of intense study among researchers.

The molecular framework of 2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol encompasses a symmetrical arrangement, which is pivotal in determining its reactivity and interaction with biological systems. The trifluoromethyl substituent is particularly noteworthy, as it is known to enhance the metabolic stability and lipophilicity of molecules, thereby influencing their pharmacokinetic profiles. This feature has been extensively explored in the development of novel therapeutic agents where such modifications can lead to improved drug efficacy and reduced side effects.

Recent studies have highlighted the compound's potential in the realm of medicinal chemistry. Researchers have been investigating its role as an intermediate in synthesizing complex molecules that exhibit promising biological activities. The azanediyl linkage serves as a versatile scaffold, allowing for further functionalization and customization to meet specific pharmacological requirements. This adaptability has made 2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol a valuable building block in the design of new drugs targeting various diseases.

In the context of drug discovery, the compound's structural features have been leveraged to develop novel inhibitors and modulators. For instance, its ability to interact with specific biological targets has been exploited in the creation of molecules that can modulate enzyme activity or receptor binding. Such interactions are crucial for developing treatments for conditions like cancer, inflammation, and neurological disorders. The trifluoromethyl group's electron-withdrawing nature further enhances these interactions by stabilizing reactive intermediates and improving binding affinity.

The synthesis of 2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of key precursors followed by coupling reactions that form the azanediyl bridge. The introduction of the trifluoromethyl group is achieved through fluorination techniques, which are critical in ensuring high yield and purity. These synthetic strategies underscore the compound's synthetic accessibility and its suitability for large-scale production.

From a computational chemistry perspective, the molecular properties of this compound have been extensively modeled to predict its behavior in biological systems. Advanced computational methods have been employed to simulate interactions with proteins and other biomolecules, providing insights into potential mechanisms of action. These simulations have been instrumental in guiding experimental efforts and optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The pharmaceutical industry has shown particular interest in derivatives of 2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol due to their potential therapeutic benefits. Several clinical trials have been initiated to evaluate the safety and efficacy of compounds derived from this scaffold. Preliminary results have demonstrated encouraging signs, particularly in treating conditions where modulation of specific biological pathways is required. These findings have spurred further research into exploring new applications and improving existing formulations.

The environmental impact of synthesizing and utilizing this compound has also been a point of consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, studies on its biodegradability and toxicity profile are ongoing to ensure that its use does not pose undue risks to ecosystems. These considerations align with broader trends in sustainable chemistry aimed at promoting environmentally responsible practices.

Future research directions for 2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol include exploring its role in nanotechnology applications. The compound's unique molecular structure makes it a candidate for use in drug delivery systems where precise control over release kinetics is essential. Additionally, its potential as a material for developing advanced sensors has not been overlooked due to its ability to interact with specific analytes under controlled conditions.

In conclusion, compound with CAS No 323-79-5 and product name 2,2'-((3-(Trifluoromethyl)phenyl)azanediyl)diethanol represents a significant contribution to the field of chemical biology. Its multifaceted applications span from drug discovery to material science, underscoring its versatility and importance. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly pivotal role in advancing scientific knowledge and developing innovative solutions across multiple disciplines.